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Abstract
Trimethoxychlorosilane, a reactive organosilicon compound, serves as a pivotal intermediate

in the synthesis of advanced materials and functionalized surfaces. This guide provides a

comprehensive technical overview of its core chemical and physical properties. We will delve

into its molecular structure, explore the causality behind its reactivity—particularly its hydrolysis

and condensation mechanisms—and present detailed protocols for its application in surface

modification. This document is intended for researchers, scientists, and drug development

professionals seeking a foundational understanding and practical insights into the utility of

trimethoxychlorosilane.

Introduction: A Versatile Silane Reagent
Trimethoxychlorosilane, with the chemical formula C₃H₉ClO₃Si, is a colorless to light yellow

liquid characterized by a pungent odor.[1] It belongs to the family of organofunctional silanes,

possessing both a hydrolyzable chloro group and three methoxy groups attached to a central

silicon atom. This unique combination of functional groups makes it a highly reactive and

versatile chemical intermediate.

The silicon center is highly electrophilic, making it susceptible to nucleophilic attack. This

reactivity is the cornerstone of its utility, primarily in two domains:
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Polymer Chemistry: It acts as a crosslinking agent and a precursor in the production of

silicone polymers and resins.[1]

Surface Science: It is widely employed as a surface modifying agent, capable of altering the

surface properties of materials like glass, ceramics, and metals to impart hydrophobicity and

corrosion resistance.[1]

This guide will systematically unpack the technical details of trimethoxychlorosilane,

providing the necessary framework for its effective and safe utilization in research and

development.

Molecular Structure and Formula
The fundamental identity of trimethoxychlorosilane is defined by its molecular structure and

formula.

Chemical Formula: C₃H₉ClO₃Si[1][2][3]

IUPAC Name: Chloro(trimethoxy)silane[2][3]

CAS Number: 4668-00-2[1][2][3]

Molecular Structure: The molecule features a central silicon (Si) atom adopting a tetrahedral

geometry. It is covalently bonded to one chlorine (Cl) atom and three methoxy (-OCH₃) groups.

Canonical SMILES: CO--INVALID-LINK--(OC)Cl[2][3]

The polarity of the Si-Cl bond, combined with the inductive effect of the electronegative oxygen

atoms in the methoxy groups, renders the silicon atom highly electron-deficient and thus, the

primary reactive center of the molecule.

Physicochemical and Spectroscopic Properties
A thorough understanding of the physical and spectroscopic properties of

trimethoxychlorosilane is critical for its handling, characterization, and application.

Physical Properties
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The quantitative physical properties of trimethoxychlorosilane are summarized in the table

below.

Property Value Source(s)

Molecular Weight 156.64 g/mol [2][3]

Appearance
Colorless to almost colorless

transparent liquid
[1][3][4]

Density ~1.1 g/cm³ [3][5]

Boiling Point ~75.7 °C at 760 mmHg [2][3][5]

Flash Point ~2.2 °C [2][3]

Solubility
Soluble in organic solvents;

reacts with water.
[1]

Spectroscopic Characterization
Spectroscopic analysis is essential for confirming the identity and purity of

trimethoxychlorosilane. While a publicly available, fully assigned spectrum for this specific

compound is not readily found, we can predict its key features based on well-established

spectroscopic correlations for organosilicon compounds.

Infrared (IR) Spectroscopy: The FTIR spectrum of trimethoxychlorosilane is expected to

exhibit characteristic absorption bands corresponding to its functional groups.

Wavenumber
(cm⁻¹)

Vibration Type Functional Group
Expected
Appearance

~2950-2850 C-H Stretch -OCH₃ Strong

~1190-1080
Si-O-C Asymmetric

Stretch
Si-O-CH₃ Very Strong, Broad

~850-800
Si-O-C Symmetric

Stretch
Si-O-CH₃ Strong

~600-500 Si-Cl Stretch Si-Cl Strong
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Note: The Si-O-C stretching region is often complex and can be one of the most intense

features in the spectrum. The exact position of the Si-Cl stretch can vary depending on the

substitution at the silicon center.[6]

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: A single, sharp singlet is expected for the nine equivalent protons of the three

methoxy groups. The chemical shift would likely appear in the region of 3.5-4.0 ppm,

characteristic of protons on a carbon adjacent to an oxygen bonded to silicon.

¹³C NMR: A single resonance is expected for the three equivalent methoxy carbons, likely in

the range of 50-60 ppm.

²⁹Si NMR: The chemical shift of the silicon nucleus is highly sensitive to its electronic

environment. For a silicon atom bonded to one chlorine and three oxygen atoms, the ²⁹Si

chemical shift would be expected in the downfield region, likely between -40 and -60 ppm

relative to TMS. This is based on data for similar methoxysilanes and the known deshielding

effect of electronegative substituents.[1][3]

Synthesis and Reactivity
The utility of trimethoxychlorosilane stems directly from its reactivity, which is governed by

the electrophilic nature of the silicon atom.

Synthesis
While multiple synthetic routes exist for chlorosilanes and alkoxysilanes, a common laboratory

and industrial approach involves the partial alcoholysis of silicon tetrachloride. The reaction of

silicon tetrachloride (SiCl₄) with methanol (CH₃OH) can yield a mixture of

methoxychlorosilanes.

Reaction: SiCl₄ + 3 CH₃OH → (CH₃O)₃SiCl + 3 HCl

Controlling the stoichiometry and reaction conditions (e.g., temperature, removal of HCl

byproduct) is crucial to maximize the yield of the desired trimethoxychlorosilane and

minimize the formation of other products like dimethoxydichlorosilane or tetramethoxysilane.
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Core Reactivity: Hydrolysis and Condensation
The most significant reaction pathway for trimethoxychlorosilane is its hydrolysis, followed by

condensation. This process is fundamental to its application in forming polysiloxane networks

and modifying surfaces.

Step 1: Hydrolysis The Si-Cl bond is highly susceptible to hydrolysis upon contact with water or

atmospheric moisture. This is a rapid, nucleophilic substitution reaction where water attacks the

electrophilic silicon center, displacing the chloride ion and forming a silanol group (-Si-OH) and

hydrochloric acid (HCl). The methoxy groups also hydrolyze, albeit typically at a slower rate

than the chloro group, to form additional silanol groups and methanol.

(CH₃O)₃SiCl + H₂O → (CH₃O)₂(OH)SiCl + CH₃OH (Initial, partial hydrolysis) (CH₃O)₃SiCl + 4

H₂O → Si(OH)₄ + 3 CH₃OH + HCl (Complete hydrolysis)

The hydrolysis is catalyzed by either acid or base.[7] The HCl generated from the initial Si-Cl

hydrolysis can autocatalyze the subsequent hydrolysis of the methoxy groups.

Step 2: Condensation The resulting silanol intermediates are generally unstable and readily

undergo condensation reactions with each other or with remaining methoxy/chloro groups. This

process involves the elimination of a small molecule (water or methanol) to form stable siloxane

bonds (Si-O-Si).

Water-producing condensation: Si-OH + HO-Si → Si-O-Si + H₂O

Alcohol-producing condensation: Si-OCH₃ + HO-Si → Si-O-Si + CH₃OH

This step-growth polymerization leads to the formation of oligomers and eventually a cross-

linked three-dimensional polysiloxane network (a sol-gel).
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Hydrolysis
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1. Cleaning
(Isopropanol/DI Water Sonicate)

2. Activation
(Piranha Etch to generate Si-OH)

3. Silanization
(Immerse in (CH₃O)₃SiCl / Toluene)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583017?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

